1,3-Dimethyl-1,1,2,2,3,3-hexaphenyltrisilane

• IUPAC Name: bis[methyl(diphenyl)silyl]-diphenylsilane
• InChI: InChI=1S/C38H36Si3/c1-39(33-21-9-3-10-22-33,34-23-11-4-12-24-34)41(37-29-17-7-18-30-37,38-31-19-8-20-32-38)40(2,35-25-13-5-14-26-35)36-27-15-6-16-28-36/h3-32H,1-2H3
• InChI Key: YLPGYUGQAVECFD-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C1=CC=CC=C1)(C2=CC=CC=C2)[Si](C3=CC=CC=C3)(C4=CC=CC=C4)[Si](C)(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C38H36Si3
• DSSTOX Substance ID: DTXSID30776746
• Molecular Weight: 576.9 g/mol
• CAS RN: 1590-86-9

Description

The description of a compound usually includes its IUPAC name, common names, and structural formula. It may also include the type of compound it is (e.g., an alkane, alkene, alkyne, aromatic compound, etc.).

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the bond lengths and angles. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and refractive index. It also includes chemical properties like acidity, basicity, and reactivity.

Scientific Research Applications

Photochemistry and Synthesis

Research on similar compounds to 1,3-Dimethyl-1,1,2,2,3,3-hexaphenyltrisilane, such as aryldisilanes, has revealed their importance in photochemistry. The study of their photochemical behavior in different solvents and the reactivity of resultant intermediates like 1,3,5-(1-sila)hexatrienes can offer insights into the application of such compounds in synthetic chemistry and materials science (Leigh & Sluggett, 1994).

Chemical Reactions and Mechanisms

The behavior of related compounds in chemical reactions, such as the formation of 1,3-butadiene and 2,2,4,4-tetramethyl-6-vinyl-l,3-dioxa-2,4-disilacyclohexane through reactions with phosphinimines, provides insight into the complex mechanisms and potential applications in chemical synthesis (Baceiredo et al., 1987).

Solubility and Physical Properties

Studies focusing on the solubility of compounds like 1,3-dimethyl-1,1,3,3-tetraphenyldisiloxane in various solvents and temperature conditions can provide valuable information for the practical application of this compound in different mediums, influencing its use in industrial processes (Wu et al., 2012).

Material Science and Polymer Chemistry

The reaction of similar compounds with vinyl and other functional groups leads to the formation of novel materials, such as crystalline polymers with specific thermal properties. These reactions, studied in compounds like 1,1,5,5-tetraphenyl-3,7-dimethyl-3,7-dihydrocyclotetrasiloxane, are fundamental for developing new materials in polymer chemistry and material science (Zhdanov et al., 1981).

Mechanism of Action

This involves detailing how the compound interacts with other compounds at the molecular level. It often includes the steps of the reaction and the movement of electrons during the reaction.

Safety and Hazards

This involves detailing the safety precautions that should be taken when handling the compound. It includes information on toxicity, flammability, and environmental impact.